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Get Quote

The table below summarizes the key physicochemical properties and available environmental fate data for

tiadinil. Please note that some critical fate data are not available in the searched literature.

Property Value Conditions / Notes
Data
Source

Molecular Formula C₁₁H₁₀ClN₃OS - [1] [2]

Molecular Mass 267.73 - [1] [2]

Melting Point 111-113 °C - [1] [2]

Water Solubility 13.2 mg/L Moderate; at 20°C and pH 7 [1]

Vapor Pressure 1.03 x 10⁻³
mPa

Low volatility; at 20°C [1]

Octanol-Water Partition
Coefficient (Log P)

3.68 (as Log P) at 25°C; indicates potential for
bioaccumulation

[2]

Dissociation Constant (pKa) 10.52 ± 0.70 Predicted [2]

Soil Degradation (DT₅₀) Not Available Aerobic degradation data is

missing

[1]
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Property Value Conditions / Notes
Data
Source

Aqueous Photolysis DT₅₀ Not Available Data is missing [1]

Aqueous Hydrolysis DT₅₀ Not Available Data is missing [1]

Conceptual Workflow for Environmental Fate
Assessment

For a comprehensive risk assessment of a chemical like tiadinil, researchers use a tiered approach that

integrates experimental data and model predictions. The following diagram outlines this conceptual

workflow.
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A conceptual workflow for environmental fate and risk assessment.

Guidance on Key Experimental Protocols

The U.S. EPA and scientific literature provide standardized methodologies for core environmental fate

studies [3] [4]. The table below outlines the purpose and general approach for these key tests.
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Study Type Core Objective Key Parameters & Methodological Notes

Hydrolysis Determines breakdown
rate in water.

Assesses effect of pH and temperature; DT₅₀ (half-life)
is a key output [4].

Photolysis Measures degradation
by sunlight.

Conducted in water and soil; uses simulated sunlight to
determine degradation rate [4].

Soil Metabolism Evaluates degradation in
soil.

Aerobic/anaerobic conditions; measures formation of
metabolites and mineralization [4].

Field
Dissipation

Studies decline under
real-world conditions.

Measures overall loss from plant/soil; accounts for all
processes (volatilization, leaching, degradation) [4].

Leaching &
Adsorption

Predicts mobility and
groundwater potential.

Batch equilibrium studies determine Kd (adsorption
coefficient) and Koc (organic-carbon partition

coefficient) [4].

Environmental Modeling and Distribution

When experimental data are available, Multimedia Fate and Transport Models are used to predict a

chemical's distribution and persistence in the environment (air, water, soil, sediment) [5] [6]. These models

integrate chemical properties, emission data, and environmental characteristics to simulate concentration

levels [3].

A primary challenge is incorporating spatial variability, as factors like soil organic carbon and climate

significantly impact chemical fate [6]. Spatially Resolved Models and Atmospheric Transport Models

(ATMs) address this, providing higher-resolution predictions for regional assessments or long-range

transport potential [6].

Tiadinil acts as a host plant defense inducer (elicitor) rather than a direct fungicide [1] [7]. It activates the

plant's own defense mechanisms, such as Systemic Acquired Resistance (SAR), making it a valuable

component in resistance management strategies [7].

Research Recommendations
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Prioritize Fate Experiments: The most critical need is generating definitive data for hydrolysis,
aqueous photolysis, and soil degradation half-lives.
Utilize Predictive Models: Even with data gaps, apply existing fate models using estimated

properties to identify potential exposure hotspots.
Investigate Metabolites: The environmental fate and toxicity of tiadinil's transformation products are

unknown and should be characterized.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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